Cas no 1898413-30-3 (2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid
• CAS No: 1898413-30-3
• MF: C₈H₃BrF₂O₃
• MW: 265.008428812027
• CID: 6542822
• PubChem ID: 117416351
• Update Time: 2025-07-02

2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid
• 1898413-30-3
• EN300-1937078

• Inchi： 1S/C8H3BrF2O3/c9-5-4(10)2-1-3(6(5)11)7(12)8(13)14/h1-2H,(H,13,14)
• InChI Key： UOKRPPSRTPRNTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C(=O)O)=O)=C1F)F

Computed Properties

• Exact Mass: 263.92336g/mol
• Monoisotopic Mass: 263.92336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid

Introduction to 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid (CAS No. 1898413-30-3) and Its Emerging Applications in Chemical Biology

2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid, identified by the chemical identifier CAS No. 1898413-30-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of α-ketoacids, a group of molecules known for their versatile reactivity and biological significance. The structural features of 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid, particularly the presence of a bromine substituent at the 3-position and fluorine atoms at the 2 and 4 positions of the phenyl ring, contribute to its unique chemical properties and potential applications in drug discovery and molecular profiling.

The synthesis of 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid involves a series of carefully orchestrated organic transformations that highlight the precision required in medicinal chemistry. The introduction of fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, alongside the bromine atom, which serves as a versatile handle for further functionalization, makes this compound a valuable scaffold for developing novel bioactive molecules. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into diverse research programs.

In the realm of chemical biology, α-ketoacids such as 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid play a crucial role in studying metabolic pathways and enzyme mechanisms. The carboxylic acid group and the ketone functionality provide multiple sites for interaction with biological targets, making these compounds attractive for designing inhibitors or modulators of key enzymes. For instance, studies have shown that derivatives of α-ketoacids can interfere with metabolic fluxes by competing with natural substrates or covalently modifying enzyme active sites.

One of the most compelling aspects of 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid is its potential in drug development. The structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit pharmacological properties relevant to various therapeutic areas. Researchers have been exploring its utility as an intermediate in synthesizing small-molecule probes that can interact with proteins involved in cancer metabolism. Preliminary studies indicate that compounds derived from this scaffold may exhibit inhibitory effects on enzymes such as pyruvate carboxylase or phosphoenolpyruvate carboxykinase (PEPCK), which are critical regulators of glucose and lipid metabolism.

The influence of halogen atoms on biological activity is well-documented, and the presence of bromine and fluorine in 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid is no exception. These elements can enhance binding affinity by participating in halogen bonding interactions or by influencing electronic properties through σ-hole effects. Additionally, fluorine substitution often improves metabolic stability, a desirable trait for drug candidates that need to withstand biotransformation processes in vivo. The combination of these features makes this compound a promising candidate for further investigation.

Recent research has also highlighted the role of α-ketoacids in modulating inflammatory pathways. The ability of these compounds to engage with biological systems suggests that they may have therapeutic potential beyond metabolic regulation. For example, studies have demonstrated that certain α-ketoacid derivatives can inhibit inflammatory cytokine production by targeting signaling pathways such as NF-κB or MAPK. While more work is needed to fully elucidate the mechanisms by which 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid exerts its effects, these findings underscore its potential as a lead compound for anti-inflammatory drug discovery.

The growing interest in fluorinated compounds stems from their widespread use in pharmaceuticals due to their ability to improve pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often enhances lipophilicity, aqueous solubility, and cell membrane permeability—key factors that determine drug efficacy and bioavailability. In the case of 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid, the strategic placement of fluorine atoms may contribute to these desirable properties while maintaining sufficient reactivity for further derivatization.

Advances in computational chemistry have also facilitated the design and optimization of molecules like 2-(3-bromo-2,4-difluorophenyl)-2-oxoacetic acid. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with high accuracy, enabling rational design of analogs with enhanced potency or selectivity. This approach has been instrumental in identifying promising candidates for experimental validation and further development.

The synthesis and application of α-ketoacids continue to be an active area of research due to their broad spectrum of biological activities. The unique structural features of CAS No. 1898413-30-3 make it a valuable tool for studying enzyme function and developing novel therapeutics. As synthetic methods improve and our understanding of biological pathways deepens, compounds like this are likely to play an increasingly important role in addressing complex diseases.

In conclusion,(CAS No: 1898413 - 30 - 3) serves as a versatile scaffold for exploring new biochemical interactions and therapeutic strategies. Its structural complexity combined with functional group diversity positions it as a key intermediate in pharmaceutical research aimed at developing innovative treatments for metabolic disorders and inflammation-related conditions.